Cas no 1341106-97-5 (2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 1341106-97-5
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 6151729
• PubChem ID: 64373284
• Update Time: 2025-10-29

2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
• EN300-3106219
• CS-0287816
• 2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• SCHEMBL15665228
• 1341106-97-5
• AKOS013695951

• Inchi： 1S/C8H10F3NO3/c1-7(6(14)15)3-2-4-12(7)5(13)8(9,10)11/h2-4H2,1H3,(H,14,15)
• InChI Key： NOTZLYKVWUQWKB-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC1(C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 1341106-97-5)

2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 1341106-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrrolidine backbone and trifluoroacetyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methyl substitution at the 2-position and the carboxylic acid moiety, make it a valuable building block for drug discovery and material science applications.

The growing interest in 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in modulating enzyme activity and its utility in the development of small-molecule inhibitors. The compound's trifluoroacetyl group enhances its electrophilic properties, making it a candidate for targeted covalent binding strategies—a hot topic in modern medicinal chemistry. This aligns with the current trend of exploring covalent inhibitors for diseases like cancer and inflammatory disorders.

From a synthetic chemistry perspective, CAS No. 1341106-97-5 offers intriguing possibilities. Its pyrrolidine ring provides a rigid scaffold, while the carboxylic acid functionality allows for further derivatization through amide coupling or esterification reactions. These features have made it a subject of study in structure-activity relationship (SAR) investigations, particularly in the design of bioactive compounds with improved pharmacokinetic properties. The compound's stability under physiological conditions is another area of active research, as scientists seek to optimize its utility in drug delivery systems.

The application of 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid extends beyond pharmaceuticals. In material science, its trifluoromethyl group contributes to unique electronic properties, making it relevant for the development of advanced materials with tailored characteristics. This dual applicability in life sciences and materials engineering has positioned the compound as a multidisciplinary research tool, answering the growing demand for versatile chemical building blocks in both academic and industrial settings.

Quality control and analytical characterization of CAS No. 1341106-97-5 remain critical aspects for researchers. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These analytical protocols address the increasing emphasis on reproducibility in chemical research—a major concern voiced across scientific communities. The compound's well-defined spectral signatures facilitate its identification in complex mixtures, supporting its use in high-throughput screening platforms.

Environmental and safety considerations surrounding 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid have also come under scrutiny. While not classified as hazardous under standard regulations, proper handling procedures are recommended due to its potential reactivity. This aligns with the broader industry shift toward green chemistry principles and sustainable synthetic methodologies. Researchers are actively investigating eco-friendly purification techniques for this and similar compounds, responding to the global push for sustainable chemical processes.

The commercial availability of CAS No. 1341106-97-5 through specialized chemical suppliers has facilitated its adoption across research institutions. Pricing trends and supply chain stability for this niche compound remain topics of discussion among procurement specialists, especially considering the current focus on research chemical accessibility. Its shelf stability and storage requirements (typically at controlled room temperature) make it relatively convenient for laboratory use compared to more sensitive intermediates.

Looking forward, the scientific community anticipates expanded applications for 2-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid in emerging fields such as proteolysis-targeting chimeras (PROTACs) and click chemistry applications. Its structural features position it well for incorporation into bifunctional molecules—a rapidly growing area in chemical biology. These developments correspond with increasing searches for innovative chemical tools and next-generation research compounds across scientific databases and search engines.